Cas no 81122-69-2 (4-Bromo-5-(hydroxymethyl)-1-methyl-2-phenyl-1,2-dihydro-3h-pyrazol-3-one)

• Product Name: 4-Bromo-5-(hydroxymethyl)-1-methyl-2-phenyl-1,2-dihydro-3h-pyrazol-3-one
• CAS No: 81122-69-2
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• MDL: MFCD00129261
• CID: 3061881
• PubChem ID: 4402028
• Update Time: 2025-04-21

4-Bromo-5-(hydroxymethyl)-1-methyl-2-phenyl-1,2-dihydro-3h-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(hydroxymethyl)-2-methyl-1-phenyl-3-pyrazolin-5-one
• 81122-69-2
• 4-bromo-5-(hydroxymethyl)-1-methyl-2-phenylpyrazol-3-one
• 4-bromo-5-(hydroxymethyl)-1-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• AKOS005110492
• 4-Bromo-5-(hydroxymethyl)-1-methyl-2-phenyl-1H-pyrazol-3(2H)-one
• FB169006
• MFCD00129261
• CS-0331011
• MS-6534
• 4-bromo-5-(hydroxymethyl)-1-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 4-Bromo-5-(hydroxymethyl)-1-methyl-2-phenyl-1,2-dihydro-3h-pyrazol-3-one

• MDL： MFCD00129261
• Inchi： 1S/C11H11BrN2O2/c1-13-9(7-15)10(12)11(16)14(13)8-5-3-2-4-6-8/h2-6,15H,7H2,1H3
• InChI Key： PINQJWLHQPEMAX-UHFFFAOYSA-N
• SMILES： BrC1C(N(C2C=CC=CC=2)N(C)C=1CO)=O

Computed Properties

• Exact Mass: 282.00039Da
• Monoisotopic Mass: 282.00039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles